Cas no 2228462-62-0 (4-5-(4-methylphenyl)furan-2-ylbutan-2-one)

• Product Name: 4-5-(4-methylphenyl)furan-2-ylbutan-2-one
• CAS No: 2228462-62-0
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• CID: 6289738
• PubChem ID: 89773315
• Update Time: 2025-05-23

4-5-(4-methylphenyl)furan-2-ylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-5-(4-methylphenyl)furan-2-ylbutan-2-one
• 2228462-62-0
• SCHEMBL15217982
• 4-[5-(4-methylphenyl)furan-2-yl]butan-2-one
• EN300-1751315

• Inchi： 1S/C15H16O2/c1-11-3-6-13(7-4-11)15-10-9-14(17-15)8-5-12(2)16/h3-4,6-7,9-10H,5,8H2,1-2H3
• InChI Key： BFOZZUOHPZBXQE-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1CCC(C)=O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 228.115029749g/mol
• Monoisotopic Mass: 228.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 30.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 4-5-(4-methylphenyl)furan-2-ylbutan-2-one

Comprehensive Overview of 4-5-(4-methylphenyl)furan-2-ylbutan-2-one (CAS No. 2228462-62-0): Properties, Applications, and Industry Insights

The chemical compound 4-5-(4-methylphenyl)furan-2-ylbutan-2-one (CAS No. 2228462-62-0) has garnered significant attention in recent years due to its unique structural properties and potential applications across various industries. As a furan-derived ketone, this compound exhibits a fascinating molecular architecture that combines a methylphenyl moiety with a furan-2-ylbutan-2-one backbone. Researchers and industry professionals are increasingly interested in exploring its synthesis, stability, and functional characteristics, particularly in the context of organic electronics, pharmaceutical intermediates, and flavor/fragrance formulations.

One of the most searched questions regarding 4-5-(4-methylphenyl)furan-2-ylbutan-2-one relates to its synthetic pathways. Current literature suggests multiple approaches, including Pd-catalyzed cross-coupling reactions and microwave-assisted synthesis, which align with the growing demand for green chemistry solutions. The compound's thermal stability (often analyzed via DSC/TGA) and solubility profile in common organic solvents like DMSO and ethanol make it particularly valuable for formulation scientists. Recent patent filings indicate its potential as a building block for OLED materials, coinciding with the global push for energy-efficient displays.

From an analytical perspective, CAS No. 2228462-62-0 demonstrates characteristic UV-Vis absorption peaks between 270-320 nm, making it suitable for photocatalytic applications—a hot topic in renewable energy research. Mass spectrometry studies reveal a molecular ion peak at m/z 228, consistent with its C15H16O2 formula. The compound's logP value (approximately 3.2) suggests moderate lipophilicity, which explains its growing exploration in drug delivery systems and cosmetic formulations where skin permeability is crucial.

The 4-methylphenyl substitution pattern in this molecule contributes to its enhanced electron delocalization, a property highly sought after in conductive polymers research. Industry reports correlate this structural feature with improved charge carrier mobility—a key parameter for flexible electronics development. Furthermore, the furan ring component introduces potential biodegradability advantages, aligning with circular economy principles that dominate contemporary material science discussions.

Quality control protocols for 4-5-(4-methylphenyl)furan-2-ylbutan-2-one typically involve HPLC purity analysis (often exceeding 98%) and residual solvent screening per ICH guidelines. Storage recommendations emphasize protection from UV light and oxidation, with nitrogen atmospheres suggested for long-term preservation. These handling precautions reflect broader industry trends toward compound stabilization techniques, frequently searched by process chemists and formulation experts.

Emerging applications leverage the compound's aromatic-furan hybrid system for metal-organic frameworks (MOFs) design, particularly in gas storage and molecular separation technologies. Computational chemistry studies utilizing DFT calculations predict interesting frontier orbital distributions that could enable photocatalytic water splitting—a cutting-edge solution for hydrogen production. Such multidisciplinary potential explains why structure-activity relationship studies of this compound rank high in academic search trends.

Market analysts note increasing supply chain inquiries for CAS 2228462-62-0, particularly from specialty chemical manufacturers in Asia-Pacific regions. The compound's scalable synthesis and derivatization potential position it favorably in the high-value intermediates sector. Regulatory status reviews confirm its absence from restricted substances lists, facilitating global trade—an important consideration for procurement specialists navigating complex chemical compliance landscapes.

Future research directions for 4-5-(4-methylphenyl)furan-2-ylbutan-2-one may explore its biological activity profiles, as preliminary studies suggest possible enzyme modulation effects. The compound's structural analogs have shown promise in neurological research, sparking interest in its blood-brain barrier penetration capabilities. Such developments resonate with the pharmaceutical industry's focus on CNS-targeted therapies, making this compound a subject of ongoing medicinal chemistry investigations.